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Compound of Interest

Compound Name: Azane;benzene;hydrate

CAS No.: 27598-85-2

Cat. No.: B3256737 Get Quote

System: Ternary Clathrate Hydrate (Structure II) Components: Azane (

), Benzene (

), Water (

)[1]

Part 1: Executive Technical Summary
The "Azane;Benzene;Hydrate" system represents a complex equilibrium in supramolecular

chemistry. While benzene is a known former of Structure II (sII) clathrate hydrates, it typically

requires a "help gas" to stabilize the lattice due to steric hindrance. Azane (Ammonia),

traditionally viewed as a hydrate inhibitor (antifreeze), can paradoxically stabilize the hydrate

phase by occupying the small dodecahedral (

) cages, while benzene occupies the large hexacaidecahedral (

) cages.

Key Mechanistic Insight: The synthesis relies on the Dual-Guest Effect. Benzene stabilizes the

large cavities, but the lattice is thermodynamically precarious without small-cavity occupancy.

Azane, despite its hydrogen-bonding capability with the host water (which usually disrupts

lattice formation), can be coerced into the small cages under specific high-pressure, low-

temperature (HPLT) regimes, acting as a structural "pin."
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Part 2: Synthesis Protocol
Safety & Pre-requisites

Benzene: Known carcinogen (Group 1). All handling must occur in a Class II Biosafety

Cabinet or sealed glovebox.

Azane (Ammonia): Toxic/corrosive gas. Use stainless steel (SS-316) pressure vessels; avoid

copper/brass fittings (ammonia corrosion).

Thermodynamics: The synthesis operates at the edge of the ice-hydrate-liquid equilibrium.

Precise thermal regulation (

) is critical.

Methodology: Isochoric Pressure-Search Method
This protocol utilizes a high-pressure stirred reactor to overcome the solubility mismatch

between hydrophobic benzene and hydrophilic ammonia/water.

Equipment:

High-pressure autoclave (100 mL, rated to 20 MPa).

Magnetic stirrer with torque feedback.

Glycol cooling jacket (Control range:

to

).

Step-by-Step Protocol:

Pre-saturation (The Host Phase):

Prepare a solution of ultra-pure water (Milli-Q,

) and Azane.
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Target Concentration: 1–5 mol% Azane.

Note: Excess azane will act as an inhibitor and prevent hydrate formation. Keep

concentration low to favor cage inclusion over hydrogen-bonded solvation.

Biphasic Loading:

Load the aqueous azane solution into the reactor.

Add Benzene in a stoichiometric excess relative to the theoretical large-cage capacity

(approx. 1:17 mole ratio of Benzene:Water for ideal sII, but use 10% excess volume).

Result: Two distinct liquid phases (Benzene floating on Aqueous Azane).

Pressurization & Sub-cooling:

Purge headspace with inert gas (Helium) to remove air.

Pressurize the system with Azane gas (if boosting concentration) or inert overpressure

(Nitrogen) to

to facilitate gas-liquid contact.

Cool the system rapidly to

(well below the freezing point) while stirring at 600 RPM. This induces "shock nucleation"
of ice/hydrate mixture.

Annealing (The P-T Cycle):

Once solid forms (indicated by a pressure drop or torque spike), raise the temperature

slowly to

(just above the ice point but below the hydrate dissociation point).

Rationale: This melts the hexagonal ice (

) but preserves the clathrate hydrate, increasing the purity of the Azane-Benzene-Hydrate
phase.
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Maintain at

for 48–72 hours to allow lattice rearrangement.

Part 3: Characterization Framework
Raman Spectroscopy (Structural Fingerprinting)
Raman is the gold standard for verifying the "Azane;Benzene" inclusion.

Analyte
Free Phase Shift (

)

Enclathrated Shift (

)
Interpretation

Benzene (Ring

Breathing)

Blue shift indicates

confinement in the

large cage.

Azane (N-H

Symmetric Stretch) (Liquid)

Red shift suggests H-

bonding limitations

inside the

small cage.

Water (O-H Stretch) Broad Halo
Sharp Peaks (

)

Indicates crystalline

lattice ordering

(Hydrate vs. Liquid).

Powder X-Ray Diffraction (PXRD)
To confirm the Structure II (sII) cubic lattice (

space group):

Cryogenic Stage: Sample must be maintained at

using liquid nitrogen flow.

Key Reflections: Look for low-angle peaks characteristic of sII cubic unit cells (
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).

Differentiation: Absence of peaks at

values corresponding to Hexagonal Ice (

) confirms high conversion efficiency.

Part 4: Visualization of the System
Synthesis Workflow Logic
The following diagram illustrates the critical decision pathways in the synthesis, highlighting the

"Annealing" step required to separate the target hydrate from water ice.
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Figure 1: Isochoric synthesis workflow emphasizing the annealing window to isolate the

clathrate from water ice.
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Structural Cage Occupancy
This diagram details the supramolecular architecture, showing how the two guests (Azane and

Benzene) partition into the water host lattice.

Host: Water Lattice
(H2O)

Small Cage (5^12)
Radius: ~3.9 ÅForms

Large Cage (5^12 6^4)
Radius: ~4.7 Å

Forms
sII Clathrate

Unit Cell: Fd-3m

Aggregation

Aggregation

Guest 1: Azane (NH3)
(Rotational Freedom) Occupies (Stabilizer)

Guest 2: Benzene (C6H6)
(Steric Lock)

Occupies (Template)

Click to download full resolution via product page

Figure 2: Supramolecular assembly logic of the Structure II hydrate, showing selective guest

partitioning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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